Cas no 708274-52-6 (1-(tert-butoxy)carbonyl-3-(fluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(fluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 708274-52-6
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 1746422
• PubChem ID: 59556108
• Update Time: 2025-09-26

1-(tert-butoxy)carbonyl-3-(fluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-(fluoromethyl)-, 1-(1,1-dimethylethyl)ester
• 1-(tert-butoxy)carbonyl-3-(fluoromethyl)pyrrolidine-3-carboxylic acid
• AT35036
• 1-(tert-butoxycarbonyl)-3-(fluoromethyl)pyrrolidine-3-carboxylic acid
• SCHEMBL743894
• EN300-1698877
• 1-[(tert-butoxy)carbonyl]-3-(fluoromethyl)pyrrolidine-3-carboxylic acid
• DTXSID101162525
• DB-201225
• Z3073933617
• 708274-52-6
• 3-(fluoromethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 1-(1,1-Dimethylethyl) 3-(fluoromethyl)-1,3-pyrrolidinedicarboxylate
• starbld0023098

• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(16)13-5-4-11(6-12,7-13)8(14)15/h4-7H2,1-3H3,(H,14,15)
• InChI Key： DWRBUHFHONCAED-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 246.11421
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids